1-(2-fluorophenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine

• IUPAC Name: 1-(2-fluorophenyl)-4-[(3-methylthiophen-2-yl)methyl]piperazine
• InChI: InChI=1S/C16H19FN2S/c1-13-6-11-20-16(13)12-18-7-9-19(10-8-18)15-5-3-2-4-14(15)17/h2-6,11H,7-10,12H2,1H3
• InChI Key: UELIRQBKTMIJPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C16H19FN2S
• Molecular Weight: 290.4 g/mol

Description

1-(2-fluorophenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine, also known as 2-F-4-MTA, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive drug that has been used in scientific research due to its potential therapeutic effects.

Mechanism of Action

The exact mechanism of action of 1-(2-fluorophenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine is not fully understood. However, it is believed to act on the serotonin system in the brain. It has been shown to increase the levels of serotonin in the brain, which may be responsible for its antidepressant and anxiolytic effects. It may also act on other neurotransmitter systems, such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which may be responsible for its antidepressant and anxiolytic effects. It has also been shown to increase the levels of dopamine and norepinephrine in the brain, which may be responsible for its cognitive enhancing effects. Additionally, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-fluorophenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine in lab experiments is that it has shown promising results in preclinical studies as a potential therapeutic agent. Another advantage is that it has been well-studied in vitro and in vivo, and its synthesis method is well-established. However, one limitation is that it is a psychoactive drug, which may make it difficult to use in certain types of experiments. Additionally, its mechanism of action is not fully understood, which may make it difficult to interpret some of the results.

Future Directions

There are a number of future directions for research on 1-(2-fluorophenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine. One direction is to further investigate its potential therapeutic effects, particularly as a treatment for depression, anxiety, and drug addiction. Another direction is to investigate its cognitive enhancing effects and its potential as a treatment for cognitive disorders. Additionally, further research is needed to fully understand its mechanism of action and to develop more specific and targeted therapies based on its effects.

Synthesis Methods

The synthesis of 1-(2-fluorophenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine involves the reaction of 2-fluorophenylpiperazine with 3-methyl-2-thienylmethyl chloride in the presence of a base. The resulting product is then purified by recrystallization. The synthesis method has been described in detail in the scientific literature.

Scientific Research Applications

1-(2-fluorophenyl)-4-[(3-methyl-2-thienyl)methyl]piperazine has been used in scientific research to investigate its potential therapeutic effects. It has been shown to have antidepressant and anxiolytic properties in animal models. It has also been investigated for its potential as a treatment for drug addiction and as a cognitive enhancer. The compound has been studied in vitro and in vivo, and has shown promising results in preclinical studies.